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Compound of Interest

Compound Name: 5-Bromoquinazolin-2-amine

Cat. No.: B581877

For Researchers, Scientists, and Drug Development Professionals

The quinazoline scaffold has long been a cornerstone in medicinal chemistry, renowned for its
broad spectrum of biological activities. Among its numerous halogenated derivatives, the 5-
bromoquinazolin-2-amine core is emerging as a promising platform for the development of
novel therapeutic agents. This technical guide provides a comprehensive overview of the
synthesis, biological activities, and mechanisms of action of 5-bromoquinazolin-2-amine
derivatives, with a focus on their potential as anticancer and antimicrobial agents.

Synthesis of the 5-Bromoquinazolin-2-amine
Scaffold

The synthetic routes to 5-bromoquinazolin-2-amine derivatives often commence with
commercially available and structurally related precursors. A common strategy involves the
initial synthesis of a 6-bromo-quinazolinone intermediate from 5-bromoanthranilic acid. This
intermediate can then be chemically modified to introduce the desired 2-amino functionality and
subsequent derivatization at this position.

A representative synthetic workflow is depicted below:
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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